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Compound Name:
4,4'-Methylenebis(2,6-

diethylaniline)

Cat. No.: B083839 Get Quote

For Researchers, Scientists, and Material Science Professionals

Introduction
4,4'-Methylenebis(2,6-diethylaniline), commonly known as M-DEA, is an aromatic diamine

with the CAS number 13680-35-8. This technical guide provides a comprehensive overview of

its chemical and physical properties, synthesis, and primary industrial applications. While this

document is intended for a scientific audience, it is important to note that the available literature

on M-DEA is predominantly focused on its role in polymer chemistry. As of the current date,

there is a significant lack of published research regarding its biological activity, pharmacological

properties, or potential applications in drug development.

Chemical and Physical Properties
M-DEA is a sterically hindered aromatic amine, a structural feature that significantly influences

its reactivity.[1] The diethyl groups ortho to the amine functionalities moderate its reaction rate,

making it a valuable component in controlled polymerization processes.[1] Key physical and

chemical properties are summarized in the tables below.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 13680-35-8[1][2][3][4][5][6][7][8]

IUPAC Name
4-[(4-amino-3,5-diethylphenyl)methyl]-2,6-

diethylaniline[2][8]

Synonyms

4,4'-Methylenebis(2,6-diethylaniline), M-DEA,

Bis(4-amino-3,5-diethylphenyl)methane, 4,4'-

Diamino-3,3',5,5'-tetraethyldiphenylmethane[2]

[3][6]

Molecular Formula C₂₁H₃₀N₂[2][3][8]

Molecular Weight 310.48 g/mol [3][8]

InChI Key NWIVYGKSHSJHEF-UHFFFAOYSA-N[2]

SMILES
CCC1=CC(=CC(=C1N)CC)CC2=CC(=C(C(=C2)

CC)N)CC[2]

Table 2: Physical Properties
Property Value

Appearance White to off-white crystalline powder or pellets.

Melting Point 88-90 °C

Boiling Point 205 °C at 0.5 mmHg[5]

Solubility Soluble in toluene.[5]

Topological Polar Surface Area 52 Å²[8]

Hydrogen Bond Donor Count 2[8]

Hydrogen Bond Acceptor Count 2[8]

Rotatable Bond Count 6[8]

Synthesis
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A common synthetic route to 4,4'-Methylenebis(2,6-diethylaniline) involves the condensation

of 2,6-diethylaniline with formaldehyde in the presence of an acid catalyst.[1]

Experimental Protocol: Synthesis of 4,4'-
Methylenebis(2,6-diethylaniline)[1]

Reaction Setup: In a round-bottom flask equipped with a stirrer and under an argon

atmosphere, combine 2,6-diethylaniline (0.1 mol), paraformaldehyde (0.05 mol), and 36%

hydrochloric acid (0.1 mol) in 100 mL of water.

Reaction Execution: Heat the mixture to 353 K (80 °C) in an oil bath for 3 hours.

Work-up: Cool the reaction mixture to room temperature. Add sodium hydroxide (0.11 mol) to

neutralize the acid and precipitate the product.

Isolation and Purification: Filter the resulting precipitate and dry it in an oven at 343 K (70 °C)

for 12 hours. The reported yield for this method is 94%.

Crystallization (for X-ray quality crystals): Single crystals suitable for X-ray analysis can be

grown by the slow cooling of a solution of the compound in a DMSO/water (80:20, v/v)

mixture.

Reactants

Reaction & Work-up

2,6-Diethylaniline

Condensation
353 K, 3hParaformaldehyde

HCl (aq)

Catalyst

NaOH

Neutralization 4,4'-Methylenebis(2,6-diethylaniline)
(M-DEA)

Reaction Mixture
Precipitate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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